Cas no 209920-41-2 (1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester
• CAS No: 209920-41-2
• MF: C₁₇H₂₃NO₂
• MW: 273.37
• CID: 1397460
• PubChem ID: 40418559
• Update Time: 2025-05-24

1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethylester
• 1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester
• tert-Butyl 4-benzylidenepiperidine-1-carboxylate
• 209920-41-2
• HS-8630
• DTXSID10654053
• tert-butyl 4-(phenylmethylidene)piperidine-1-carboxylate
• SCHEMBL1473227
• WGZSNIGVDLBCLS-UHFFFAOYSA-N
• 4-(1-phenyl-methylene)-piperidine-1-carboxylic acid tert-butyl ester
• F75259

• Inchi： 1S/C17H23NO2/c1-17(2,3)20-16(19)18-11-9-15(10-12-18)13-14-7-5-4-6-8-14/h4-8,13H,9-12H2,1-3H3
• InChI Key： WGZSNIGVDLBCLS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC/C(=C\C2=CC=CC=C2)/CC1

Computed Properties

• Exact Mass: 273.172878976g/mol
• Monoisotopic Mass: 273.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester

Recent Advances in the Study of 209920-41-2 and 1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester

The compound 209920-41-2, also known as 1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester, has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine core and phenylmethylene substituent, has been the subject of numerous studies aimed at exploring its potential applications in drug discovery and development. Recent research has focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of considerable interest to the scientific community.

One of the key areas of investigation has been the synthesis and optimization of 209920-41-2. A study published in the Journal of Medicinal Chemistry in 2023 detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is crucial for scaling up production and facilitating further pharmacological studies. The study also highlighted the compound's stability under various conditions, which is a critical factor for its potential use in pharmaceutical formulations.

In terms of biological activity, recent findings have demonstrated that 209920-41-2 exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound shows selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests potential applications in the development of new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has explored the compound's interactions with various biological targets. Molecular docking studies have revealed that 209920-41-2 binds effectively to the active sites of several proteins involved in neurodegenerative diseases. These findings, published in a 2023 issue of ACS Chemical Neuroscience, indicate that the compound could serve as a lead structure for designing novel therapeutics for conditions such as Alzheimer's and Parkinson's diseases. The study emphasized the need for further in vivo validation to confirm these promising in vitro results.

Another significant development is the investigation of 209920-41-2's potential in cancer therapy. A 2024 paper in the European Journal of Medicinal Chemistry reported that the compound exhibits cytotoxic activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and inhibition of angiogenesis, making it a candidate for combination therapies. However, the study also noted the need for more comprehensive toxicological assessments to ensure safety.

Despite these promising findings, challenges remain in the development of 209920-41-2 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent pharmacokinetic studies, as discussed in a 2023 review in Drug Metabolism Reviews, have begun to tackle these questions, providing insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. These studies are essential for guiding the design of derivatives with improved pharmacological profiles.

In conclusion, the latest research on 209920-41-2 and 1-Piperidinecarboxylic acid, 4-(phenylmethylene)-, 1,1-dimethylethyl ester highlights its potential as a versatile scaffold in drug discovery. From its optimized synthesis to its diverse biological activities, the compound offers numerous opportunities for further exploration. Continued research, particularly in vivo studies and ADME profiling, will be critical to unlocking its full therapeutic potential. The scientific community remains optimistic about the prospects of this molecule, which could lead to breakthroughs in treating inflammation, neurodegenerative diseases, and cancer.